3-[2-(4-morpholinyl)-2-oxoethylidene]-2-benzofuran-1(3H)-one

• IUPAC Name: (3Z)-3-(2-morpholin-4-yl-2-oxoethylidene)-2-benzofuran-1-one
• InChI: InChI=1S/C14H13NO4/c16-13(15-5-7-18-8-6-15)9-12-10-3-1-2-4-11(10)14(17)19-12/h1-4,9H,5-8H2/b12-9-
• InChI Key: YQSCBGQGANVYNY-XFXZXTDPSA-N
• Canonical SMILES: C1COCCN1C(=O)C=C2C3=CC=CC=C3C(=O)O2
• Isomeric SMILES: C1COCCN1C(=O)/C=C\2/C3=CC=CC=C3C(=O)O2
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

3-[2-(4-morpholinyl)-2-oxoethylidene]-2-benzofuran-1(3H)-one, also known as MBF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Insights

Synthetic Pathways and Frameworks : Research has explored various synthetic routes and mechanisms for producing novel heterocycles and derivatives related to 3-[2-(4-morpholinyl)-2-oxoethylidene]-2-benzofuran-1(3H)-one. For example, studies have demonstrated the thermal isomerization of morpholino-3-phenylallenes leading to the formation of complex heterocyclic frameworks, suggesting potential pathways for synthesizing related compounds (Mayer & Maas, 1992).

Molecular Structures and Properties : Investigations into the molecular structures and properties of related compounds have provided insights into their chemical behaviors. For instance, studies on oxime ethers containing heterocyclic, alicyclic, or aromatic moieties have identified compounds with significant cytotoxicity against cancer cell lines, highlighting their potential as chemotherapeutic agents (Kosmalski et al., 2022).

Applications in Drug Discovery and Material Science

Vasorelaxant Agents : Research on benzofuran-morpholinomethyl-pyrazoline hybrids has uncovered their significant vasodilatory properties, presenting them as promising candidates for developing new vasorelaxant agents. These studies not only shed light on their potential therapeutic uses but also provide a quantitative structure-activity relationship, offering insights into the molecular basis of their activity (Hassan et al., 2014).

Anti-Cancer Potential : Compounds with structures related to 3-[2-(4-morpholinyl)-2-oxoethylidene]-2-benzofuran-1(3H)-one have been evaluated for their cytotoxic effects on various cancer cell lines. Certain derivatives have shown promising antitumor activity, indicating their potential for further exploration as anti-cancer agents. The specific toxicity of these compounds against different cancer cells emphasizes the importance of structural modifications in enhancing therapeutic efficacy (Kosmalski et al., 2022).